Cas no 53760-58-0 (1-Methyl-6-propylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-Methyl-6-propylpyrimidine-2,4(1H,3H)-dione
• CAS No: 53760-58-0
• MF: C₈H₁₂N₂O₂
• MW: 168.1931
• CID: 5084188
• PubChem ID: 129939922
• Update Time: 2025-10-31

1-Methyl-6-propylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-6-propylpyrimidine-2,4(1H,3H)-dione
• F76089
• 53760-58-0
• BS-49119
• 1-methyl-6-propylpyrimidine-2,4-dione
• 1-methyl-6-propyl-3H-pyrimidine-2,4-dione

• Inchi： 1S/C8H12N2O2/c1-3-4-6-5-7(11)9-8(12)10(6)2/h5H,3-4H2,1-2H3,(H,9,11,12)
• InChI Key： ZYLSVWDDBGTFMH-UHFFFAOYSA-N
• SMILES： O=C1N([H])C(C([H])=C(C([H])([H])C([H])([H])C([H])([H])[H])N1C([H])([H])[H])=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.4

Additional information on 1-Methyl-6-propylpyrimidine-2,4(1H,3H)-dione

Professional Introduction to Compound with CAS No. 53760-58-0 and Product Name: 1-Methyl-6-propylpyrimidine-2,4(1H,3H)-dione

The compound with CAS No. 53760-58-0 and the product name 1-Methyl-6-propylpyrimidine-2,4(1H,3H)-dione represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, characterized by its pyrimidine core structure, has garnered attention due to its versatile chemical properties and potential applications in drug discovery and development. The molecular framework of 1-Methyl-6-propylpyrimidine-2,4(1H,3H)-dione consists of a six-membered ring containing two nitrogen atoms, with substituents that enhance its reactivity and functionality. Such structural features make it a valuable scaffold for synthesizing novel bioactive molecules.

In recent years, there has been a growing emphasis on the exploration of pyrimidine derivatives in medicinal chemistry due to their broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids and play a crucial role in various metabolic pathways. Consequently, compounds derived from pyrimidine exhibit diverse pharmacological effects, including antiviral, anticancer, and antimicrobial properties. The presence of both methyl and propyl groups in 1-Methyl-6-propylpyrimidine-2,4(1H,3H)-dione introduces unique electronic and steric effects that can modulate its interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The dione moiety in 1-Methyl-6-propylpyrimidine-2,4(1H,3H)-dione provides a reactive site for further functionalization, enabling chemists to design molecules with tailored biological activities. This flexibility has been exploited in several research endeavors aimed at developing novel therapeutic agents. For instance, studies have demonstrated that pyrimidine-based diones can be transformed into pharmacologically relevant scaffolds through various chemical transformations.

Recent advancements in computational chemistry have further enhanced the understanding of the structural and functional properties of 1-Methyl-6-propylpyrimidine-2,4(1H,3H)-dione. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets such as enzymes and receptors. These simulations have provided valuable insights into its binding affinity and mode of action, guiding the design of more effective derivatives. Moreover, high-throughput screening methods have been utilized to identify potential lead compounds derived from this scaffold, streamlining the drug discovery process.

The synthesis of 1-Methyl-6-propylpyrimidine-2,4(1H,3H)-dione itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences involving condensation reactions between appropriate precursors. However, recent innovations have introduced more efficient methodologies that reduce reaction times and improve overall efficiency. For example, catalytic processes have been developed that minimize waste and enhance selectivity.

From a medicinal chemistry perspective, the biological evaluation of 1-Methyl-6-propylpyrimidine-2,4(1H,3H)-dione has revealed several promising activities. Preclinical studies have shown that this compound exhibits inhibitory effects on certain enzymes implicated in cancer progression. Additionally, it has demonstrated antimicrobial properties against a range of pathogens. These findings underscore its potential as a lead compound for developing new therapeutic strategies.

The role of 1-Methyl-6-propylpyrimidine-2,4(1H,3H)-dione in drug development is further highlighted by its compatibility with modern biocatalytic approaches. Enzymatic modifications have been explored as means to introduce specific functional groups into the molecule while maintaining high regioselectivity. Such techniques align well with green chemistry principles by reducing reliance on harsh chemical reagents.

Looking ahead, 1-Methyl-6-propylpyrimidine-2,4(1H,3H)-dione continues to be a subject of intense research interest due to its structural versatility and biological potential. As our understanding of molecular interactions deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics across various disease areas.